Cas no 1361486-58-9 (3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine)

3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine is a halogenated pyridine derivative characterized by its highly substituted aromatic structure. The presence of multiple fluorine and chlorine atoms enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. Its rigid, sterically hindered framework contributes to stability under harsh reaction conditions, while the electron-deficient pyridine core facilitates nucleophilic substitution reactions. This compound is suited for applications in materials science, agrochemicals, and pharmaceuticals, where its unique electronic and steric profile can influence reactivity and binding interactions. Careful handling is advised due to potential halogen-related reactivity.
3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine structure
1361486-58-9 structure
Product Name:3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine
CAS No:1361486-58-9
MF:C23H6Cl9F2N
MW:653.374244213104
CID:4967966
Update Time:2025-06-13

3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine
    • Inchi: 1S/C23H6Cl9F2N/c24-10-1-7(2-11(25)17(10)30)16-20(33)22(8-3-12(26)18(31)13(27)4-8)35-23(21(16)34)9-5-14(28)19(32)15(29)6-9/h1-6H
    • InChI Key: DTBVSOHYDUOHGY-UHFFFAOYSA-N
    • SMILES: ClC1C(=C(C=C(C=1)C1C(=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)N=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1F)F)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 3
  • Complexity: 647
  • XLogP3: 11.7
  • Topological Polar Surface Area: 12.9

3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A013029752-250mg
3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine
1361486-58-9 97%
250mg
470.40 USD 2021-06-22
Alichem
A013029752-500mg
3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine
1361486-58-9 97%
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863.90 USD 2021-06-22
Alichem
A013029752-1g
3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine
1361486-58-9 97%
1g
1,460.20 USD 2021-06-22

Additional information on 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine

Comprehensive Overview of 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine (CAS No. 1361486-58-9)

3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine (CAS No. 1361486-58-9) is a highly specialized halogenated aromatic compound with a unique molecular structure. This compound belongs to the class of polyhalogenated pyridines, which are increasingly gaining attention in advanced material science and pharmaceutical research due to their exceptional stability and reactivity. The presence of multiple fluorine and chlorine atoms in its structure enhances its potential for applications in high-performance materials, catalysis, and organic electronics.

The compound's molecular formula and intricate architecture make it a subject of interest for researchers exploring sustainable chemistry and green synthesis methods. With the growing demand for eco-friendly chemical processes, 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine is being studied for its potential role in reducing environmental impact while maintaining high efficiency in industrial applications. Its thermal stability and resistance to degradation are particularly noteworthy, making it a candidate for use in long-lasting materials.

In the context of drug discovery, this compound's halogen-rich structure offers intriguing possibilities for medicinal chemistry. Researchers are investigating its potential as a scaffold for bioactive molecules, particularly in the development of targeted therapies. The fluorine atoms in its structure are known to improve bioavailability and metabolic stability, which are critical factors in modern pharmaceutical design. However, further studies are needed to fully understand its pharmacokinetic properties and toxicological profile.

The synthesis of 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine involves sophisticated organic synthesis techniques, including cross-coupling reactions and halogenation processes. These methods are often optimized to achieve high yield and purity, which are essential for research and industrial applications. The compound's CAS No. 1361486-58-9 serves as a unique identifier, ensuring accurate referencing in scientific literature and regulatory documents.

From an industrial perspective, this compound is being explored for its potential in advanced coatings and flame-retardant materials. Its halogenated aromatic rings contribute to its fire-resistant properties, making it a candidate for use in safety-critical applications. Additionally, its electronic properties are being studied for potential use in organic semiconductors and optoelectronic devices, aligning with the global push toward next-generation electronics.

Environmental considerations are paramount when working with halogenated compounds. While 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine offers significant benefits, its environmental persistence and bioaccumulation potential must be carefully evaluated. Researchers are actively investigating degradation pathways and safe disposal methods to mitigate any adverse ecological effects. This aligns with the broader industry trend toward sustainable chemical practices and circular economy principles.

In summary, 3,5-Difluoro-2,4,6-tris(3,4,5-trichlorophenyl)pyridine (CAS No. 1361486-58-9) represents a fascinating intersection of chemistry, materials science, and pharmaceutical research. Its unique properties and potential applications make it a compound of significant interest in multiple high-tech fields. As research progresses, it is expected to play a pivotal role in advancing innovative technologies while addressing the challenges of sustainability and environmental safety.

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